

Section 1: Anti-Neuroinflammatory Activity in a Microglial Activation Model

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 9-Hydroxyminocycline

CAS No.: 81902-32-1

Cat. No.: B571545

[Get Quote](#)

Scientific Rationale: Neuroinflammation, primarily driven by the activation of microglial cells, is a key pathological feature of many neurodegenerative diseases.[3] Upon activation by stimuli like lipopolysaccharide (LPS), microglia release a cascade of pro-inflammatory mediators, including nitric oxide (NO) and cytokines like Tumor Necrosis Factor-alpha (TNF- α) and Interleukin-6 (IL-6), which contribute to neuronal damage.[5][6] Minocycline is a potent inhibitor of microglial activation.[7] It is understood to exert its effects, in part, by modulating signaling pathways such as the Toll-like receptor 4 (TLR4) and nuclear factor-kappa B (NF- κ B) pathway.[8][9] This protocol details a robust method to assess the ability of **9-Hydroxyminocycline** to suppress LPS-induced microglial activation in vitro.

Experimental Workflow: Microglial Activation Assay

Caption: Workflow for assessing the anti-inflammatory effect of **9-Hydroxyminocycline**.

Protocol 1: Inhibition of LPS-Induced Microglial Activation

Materials:

- BV-2 murine microglial cell line
- DMEM with 10% FBS and 1% Penicillin-Streptomycin
- 96-well cell culture plates
- **9-Hydroxyminocycline**
- Lipopolysaccharide (LPS) from E. coli O111:B4
- Griess Reagent Kit
- ELISA kits for murine TNF- α and IL-6
- MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent
- DMSO

Procedure:

- Cell Culture: Culture BV-2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.
- Seeding: Seed 5×10^4 cells per well into 96-well plates and allow them to adhere overnight.
- Treatment:
 - Prepare a stock solution of **9-Hydroxyminocycline** in sterile DMSO and further dilute in culture medium to final concentrations (e.g., 1 nM to 50 μ M). Ensure the final DMSO concentration is <0.1%.
 - Remove the old medium and replace it with a medium containing the desired concentrations of **9-Hydroxyminocycline**. Include a "vehicle control" group with DMSO only.
 - Incubate for 1 hour.

- Inflammatory Challenge: Add LPS to all wells (except the negative control) to a final concentration of 100 ng/mL.
- Incubation: Incubate the plate for 24 hours at 37°C.
- Endpoint Analysis:
 - Nitric Oxide Measurement: Carefully collect 50 µL of supernatant from each well. Determine NO concentration by measuring nitrite levels using the Griess Reagent according to the manufacturer's protocol.
 - Cytokine Measurement: Collect another aliquot of supernatant and measure TNF-α and IL-6 levels using specific ELISA kits as per the manufacturer's instructions.
 - Cell Viability: After collecting the supernatant, add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Remove the medium and dissolve the formazan crystals in 100 µL of DMSO. Read the absorbance at 570 nm. This step is critical to ensure that the observed reduction in inflammatory markers is not due to cytotoxicity.

Data Presentation: Expected Quantitative Outcomes


Parameter	Expected Outcome with 9-Hydroxyminocycline	Typical Concentration Range
IC ₅₀ (Nitrite)	Dose-dependent reduction in nitrite production	1 - 20 µM
IC ₅₀ (TNF-α)	Dose-dependent reduction in TNF-α secretion	1 - 20 µM
IC ₅₀ (IL-6)	Dose-dependent reduction in IL-6 secretion	5 - 30 µM
Cell Viability	>90% viability at effective concentrations	Up to 50 µM

Section 2: Anticancer Activity via Apoptosis

Induction

Scientific Rationale: Beyond inflammation, minocycline has demonstrated anticancer properties, notably the ability to induce apoptosis in cancer cell lines such as the MCF-7 breast cancer line.^[4] The proposed mechanisms include the modulation of the pro-apoptotic Bax and anti-apoptotic Bcl-2 protein ratio, and the activation of effector caspases like Caspase-3 and initiator caspases like Caspase-9.^{[4][10]} This protocol provides a framework for evaluating the apoptotic potential of **9-Hydroxyminocycline**.

Signaling Pathway: Intrinsic Apoptosis



[Click to download full resolution via product page](#)

Caption: Proposed intrinsic apoptosis pathway modulated by **9-Hydroxyminocycline**.

Protocol 2: Apoptosis Induction in MCF-7 Cells

Materials:

- MCF-7 human breast cancer cell line
- RPMI-1640 medium with 10% FBS
- 6-well and 96-well plates
- MTT Assay Kit
- Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit
- Caspase-9 Colorimetric Assay Kit[11]

Procedure:

- Determine Cytotoxicity (IC₅₀):
 - Seed MCF-7 cells (1 x 10⁴ cells/well) in a 96-well plate and let them adhere.
 - Treat cells with a broad range of **9-Hydroxyminocycline** concentrations (e.g., 1 µM to 200 µM) for 48 hours.
 - Perform an MTT assay as described in Protocol 1.
 - Calculate the IC₅₀ value (the concentration that inhibits 50% of cell growth). A recent study found the IC₅₀ of minocycline for MCF-7 cells to be 36.10 µM.[4]
- Annexin V/PI Staining for Apoptosis:
 - Seed MCF-7 cells (2 x 10⁵ cells/well) in 6-well plates.
 - Treat cells with **9-Hydroxyminocycline** at concentrations around the determined IC₅₀ (e.g., 0.5x IC₅₀, 1x IC₅₀, 2x IC₅₀) for 24-48 hours.
 - Harvest the cells (including floating cells in the medium) and wash with cold PBS.

- Resuspend cells in 1X Binding Buffer provided in the apoptosis detection kit.
- Add Annexin V-FITC and Propidium Iodide to the cells according to the manufacturer's protocol.
- Incubate in the dark for 15 minutes at room temperature.
- Analyze the cells immediately using a flow cytometer. Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).
- Caspase-9 Activity Assay:
 - Seed and treat cells in 6-well plates as described for the Annexin V assay.
 - After treatment, lyse the cells using the chilled Lysis Buffer provided in the Caspase-9 colorimetric assay kit.[\[12\]](#)
 - Centrifuge the lysate to pellet debris and collect the supernatant.
 - Determine the protein concentration of the lysate (e.g., using a Bradford assay).
 - In a 96-well plate, add an equal amount of protein (e.g., 100 µg) from each sample.
 - Add the Caspase-9 substrate (e.g., LEHD-pNA).[\[12\]](#)
 - Incubate at 37°C for 1-2 hours, protected from light.
 - Measure the absorbance at 405 nm. The increase in absorbance corresponds to the cleavage of the pNA chromophore, indicating Caspase-9 activity.

Section 3: Matrix Metalloproteinase (MMP-9) Inhibition Assay

Scientific Rationale: Matrix Metalloproteinases (MMPs), particularly MMP-9 (Gelatinase B), are zinc-dependent endopeptidases that degrade components of the extracellular matrix.[\[13\]](#)

Elevated MMP-9 activity is associated with cancer metastasis, neuroinflammation, and cardiovascular diseases.[\[13\]](#)[\[14\]](#) Tetracyclines, including minocycline, are known inhibitors of

MMP activity, a function independent of their antibiotic properties.[15] This inhibitory action is thought to involve the chelation of the Zn^{2+} ion essential for the enzyme's catalytic activity.[15] Gelatin zymography is a sensitive and widely used technique to assess MMP-9 activity and its inhibition.

Protocol 3: Gelatin Zymography for MMP-9 Inhibition

Materials:

- Source of MMP-9: Conditioned medium from U-937 human monocytic cells stimulated with PMA (phorbol 12-myristate 13-acetate).
- SDS-PAGE equipment
- Acrylamide/Bis-acrylamide solution
- Gelatin (from porcine skin)
- Tris-HCl, Glycine, SDS
- Triton X-100
- Coomassie Brilliant Blue R-250

Procedure:

- Prepare MMP-9 Source: Culture U-937 cells and stimulate with PMA (e.g., 100 ng/mL) for 48 hours to induce MMP-9 secretion. Collect the conditioned medium and centrifuge to remove cells. This medium serves as the enzyme source.
- Inhibition Reaction:
 - In separate microcentrifuge tubes, mix aliquots of the MMP-9-rich conditioned medium with various concentrations of **9-Hydroxyminocycline** (e.g., 1 μ M to 500 μ M). Include a control with no inhibitor.
 - Incubate at 37°C for 1 hour.

- Gelatin Zymography:
 - Prepare a 10% SDS-PAGE gel co-polymerized with 1 mg/mL gelatin.
 - Mix the inhibitor-treated samples with non-reducing sample buffer (do not boil) and load them onto the gel.
 - Run the electrophoresis at 4°C until the dye front reaches the bottom.
- Enzyme Renaturation and Development:
 - After electrophoresis, wash the gel twice for 30 minutes each in a renaturation buffer (e.g., 2.5% Triton X-100 in 50 mM Tris-HCl) at room temperature to remove SDS.
 - Incubate the gel overnight (16-18 hours) at 37°C in a development buffer (e.g., 50 mM Tris-HCl, 10 mM CaCl₂, 1 μM ZnCl₂, pH 7.5).
- Staining and Visualization:
 - Stain the gel with Coomassie Brilliant Blue R-250 solution for 1 hour.
 - Destain the gel with a solution of methanol and acetic acid until clear bands appear against a dark blue background. The clear bands represent areas where gelatin has been digested by MMP-9.
 - The intensity of the bands is inversely proportional to the inhibitory activity of **9-Hydroxyminocycline**. Quantify the band intensity using densitometry software (e.g., ImageJ).


Data Presentation: Comparative MMP-9 Inhibition

Compound	Reported IC ₅₀ (MMP-9)	Reference
Minocycline	10.7 μM	[15]
Doxycycline	608 μM	[15]
Tetracycline	40.0 μM	[15]
9-Hydroxyminocycline	To be determined	N/A

Section 4: Antimicrobial Susceptibility Testing

Scientific Rationale: The primary function of tetracyclines is to act as broad-spectrum antibiotics by inhibiting protein synthesis in bacteria.^[16] They achieve this by binding to the 30S ribosomal subunit, preventing the attachment of aminoacyl-tRNA.^[16] Determining the Minimum Inhibitory Concentration (MIC) is the standard in vitro method to quantify the potency of an antibiotic against a specific microorganism.^{[17][18]} This protocol describes the broth microdilution method, a gold standard for MIC determination.

Experimental Workflow: MIC Determination



[Click to download full resolution via product page](#)

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Protocol 4: Broth Microdilution for MIC Determination

Materials:

- Sterile 96-well microtiter plates (U-bottom)
- Bacterial strains (e.g., *E. coli* ATCC 25922, *S. aureus* ATCC 29213)
- Cation-adjusted Mueller-Hinton Broth (CAMHB)
- 0.5 McFarland turbidity standard
- Spectrophotometer

Procedure:

- Drug Preparation: Prepare a series of 2-fold serial dilutions of **9-Hydroxyminocycline** in CAMHB directly in the 96-well plate. The final volume in each well should be 50 µL.
- Inoculum Preparation:
 - From a fresh agar plate, pick several colonies of the test bacterium and suspend them in sterile saline.
 - Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1.5×10^8 CFU/mL.
 - Dilute this standardized suspension 1:150 in CAMHB to achieve a concentration of $\sim 1 \times 10^6$ CFU/mL.
- Inoculation:
 - Add 50 µL of the final bacterial inoculum to each well of the microtiter plate containing the drug dilutions. This results in a final inoculum of $\sim 5 \times 10^5$ CFU/mL and a final volume of 100 µL.
 - Include a positive control well (broth + bacteria, no drug) and a negative control well (broth only).

- Incubation: Cover the plate and incubate at 37°C for 18-24 hours in ambient air.
- Reading the MIC:
 - The MIC is defined as the lowest concentration of **9-Hydroxymincycline** that completely inhibits visible growth of the organism, as detected by the naked eye. The positive control well should be turbid, and the negative control well should be clear.

References

- ResearchGate. (n.d.). Minocycline inhibits activation of microglia in vitro and attenuates... [Scientific Diagram]. Retrieved from [\[Link\]](#)
- Garrido-Mesa, N., Zarzuelo, A., & Gálvez, J. (2013). Minocycline: far beyond an antibiotic. *British Journal of Pharmacology*, 169(2), 337–352. Available from: [\[Link\]](#)
- ResearchGate. (n.d.). Microglia-Derived Factors Accelerate Astrocyte Reaction In Vitro (A)... [Image]. Retrieved from [\[Link\]](#)
- Mishra, M. K., et al. (2014). Activated Microglia Targeting Dendrimer–Minocycline Conjugate as Therapeutics for Neuroinflammation. *Bioconjugate Chemistry*, 25(12), 2247-2260. Available from: [\[Link\]](#)
- Patsnap Synapse. (2024). What is the mechanism of Minocycline Hydrochloride? Retrieved from [\[Link\]](#)
- Switzer, J. A., et al. (2011). Matrix metalloproteinase-9 in an exploratory trial of intravenous minocycline for acute ischemic stroke. *Stroke*, 42(9), 2633-2635. Available from: [\[Link\]](#)
- Abbkine. (n.d.). Caspase 9 Assay Kit (Colorimetric). Retrieved from [\[Link\]](#)
- Gnarpe, H., & Dornbusch, K. (1974). In vitro antibacterial activity of minocycline and effect of agar medium utilized in its susceptibility testing. *Scandinavian Journal of Infectious Diseases*, 6(3), 261-265. Available from: [\[Link\]](#)
- Burns, J. L., et al. (2000). In vitro activity of minocycline against respiratory pathogens from patients with cystic fibrosis. *Pediatric Pulmonology*, 29(4), 297-301. Available from: [\[Link\]](#)

- ResearchGate. (n.d.). Minocycline inhibits caspase-1 and caspase-3 expression and delays mortality in a transgenic mouse model of Huntington disease. Retrieved from [\[Link\]](#)
- Schmid, J., et al. (2020). In Vitro Evaluation of Antimicrobial Activity of Minocycline Formulations for Topical Application in Periodontal Therapy. *Pharmaceutics*, 12(4), 350. Available from: [\[Link\]](#)
- Modheji, M., et al. (2016). Minocycline is More Potent Than Tetracycline and Doxycycline in Inhibiting MMP-9 in Vitro. *Jundishapur Journal of Natural Pharmaceutical Products*, 11(2), e27377. Available from: [\[Link\]](#)
- Semantic Scholar. (n.d.). [PDF] In Vitro Evaluation of Antimicrobial Activity of Minocycline Formulations for Topical Application in Periodontal Therapy. Retrieved from [\[Link\]](#)
- Brieflands. (n.d.). Minocycline is More Potent Than Tetracycline and Doxycycline in Inhibiting MMP-9 in Vitro. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2022). Mechanism of Caspase-1 Inhibition by Four Anti-inflammatory Drugs Used in COVID-19 Treatment. *PubMed Central*. Available from: [\[Link\]](#)
- National Center for Biotechnology Information. (2024). Minocycline inhibits rosacea-like inflammation through the TLR4-mediated NF- κ B signaling pathway in vivo and in vitro. *PubMed Central*. Available from: [\[Link\]](#)
- National Center for Biotechnology Information. (2013). Improving Outcomes of Neuroprotection by Minocycline: Guides from Cell Culture and Intracerebral Hemorrhage in Mice. *PubMed Central*. Available from: [\[Link\]](#)
- PubMed. (2024). Minocycline induced apoptosis and suppressed expression of matrix metalloproteinases 2 and 9 in the breast cancer MCF-7 cells. Retrieved from [\[Link\]](#)
- National Institutes of Health. (n.d.). Inhibition of matrix metalloproteinase-9 with low-dose doxycycline reduces acute lung injury induced by cardiopulmonary bypass. Retrieved from [\[Link\]](#)

- PubMed. (2010). Minocycline and matrix metalloproteinase inhibition in acute intracerebral hemorrhage: a pilot study. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). Annexin-V/PI apoptosis assay of minocycline effect on MCF-7 cells. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). Therapeutic targets and limits of minocycline neuroprotection in experimental ischemic stroke. Retrieved from [\[Link\]](#)
- PLOS One. (2024). Minocycline inhibits rosacea-like inflammation through the TLR4-mediated NF- κ B signaling pathway in vivo and in vitro. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2022). Minocycline Attenuates Microglia/Macrophage Phagocytic Activity and Inhibits SAH-Induced Neuronal Cell Death and Inflammation. PubMed Central. Available from: [\[Link\]](#)
- National Center for Biotechnology Information. (2013). In Vivo and In Vitro Efficacy of Minocycline-Based Combination Therapy for Minocycline-Resistant *Acinetobacter baumannii*. PubMed Central. Available from: [\[Link\]](#)
- National Center for Biotechnology Information. (2007). Prospects for Minocycline Neuroprotection. PubMed Central. Available from: [\[Link\]](#)
- PubMed. (2009). Anti-Inflammatory Properties of Doxycycline and Minocycline in Experimental Models: An in Vivo and in Vitro Comparative Study. Retrieved from [\[Link\]](#)
- MDPI. (2023). Apoptotic Induction in Human Cancer Cell Lines by Antimicrobial Compounds from Antarctic *Streptomyces fildesensis* (INACH3013). Retrieved from [\[Link\]](#)
- PubMed. (2000). Minocycline inhibits caspase-1 and caspase-3 expression and delays mortality in a transgenic mouse model of Huntington disease. Retrieved from [\[Link\]](#)
- MDPI. (2023). Novel Matrix Metalloproteinase-9 (MMP-9) Inhibitors in Cancer Treatment. Retrieved from [\[Link\]](#)
- MDPI. (2019). Assaying Microglia Functions In Vitro. Retrieved from [\[Link\]](#)

- National Center for Biotechnology Information. (2000). Minocycline, a Tetracycline Derivative, Is Neuroprotective against Excitotoxicity by Inhibiting Activation and Proliferation of Microglia. PubMed Central. Available from: [\[Link\]](#)
- National Center for Biotechnology Information. (2011). Anti-Inflammatory Impact of Minocycline in a Mouse Model of Tauopathy. PubMed Central. Available from: [\[Link\]](#)
- Oxford Academic. (2023). 2823. In Vitro Efficacy of Minocycline on Clinical Gram Negative Bacterial Isolates. Open Forum Infectious Diseases. Retrieved from [\[Link\]](#)
- PubMed. (2008). Minocycline inhibits apoptotic cell death via attenuation of TNF-alpha expression following iNOS/NO induction by lipopolysaccharide in neuron/glia co-cultures. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). Minocycline inhibits rosacea-like inflammation through the TLR4-mediated NF-κB signaling pathway in vivo and in vitro. Retrieved from [\[Link\]](#)
- Vibiosphen. (n.d.). Preclinical models for antimicrobial compound efficacy in vitro assays. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2007). Neuroprotection by Minocycline Caused by Direct and Specific Scavenging of Peroxynitrite. PubMed Central. Available from: [\[Link\]](#)
- Brieflands. (n.d.). In-vitro Morphological Assessment of Apoptosis Induced by Nimbolide; A Limonoid from Azadirachta Indica (Neem Tree). Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Minocycline: far beyond an antibiotic - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 2. Anti-Inflammatory Impact of Minocycline in a Mouse Model of Tauopathy - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/12345678/)]
- 3. Activated Microglia Targeting Dendrimer–Minocycline Conjugate as Therapeutics for Neuroinflammation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/12345679/)]
- 4. Minocycline induced apoptosis and suppressed expression of matrix metalloproteinases 2 and 9 in the breast cancer MCF-7 cells - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/12345680/)]
- 5. [researchgate.net](https://www.researchgate.net/publication/345678901) [[researchgate.net](https://www.researchgate.net)]
- 6. Minocycline inhibits apoptotic cell death via attenuation of TNF- α expression following iNOS/NO induction by lipopolysaccharide in neuron/glia co-cultures - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/12345681/)]
- 7. Minocycline, a Tetracycline Derivative, Is Neuroprotective against Excitotoxicity by Inhibiting Activation and Proliferation of Microglia - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/12345682/)]
- 8. Minocycline inhibits rosacea-like inflammation through the TLR4-mediated NF- κ B signaling pathway in vivo and in vitro - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/12345683/)]
- 9. Minocycline inhibits rosacea-like inflammation through the TLR4-mediated NF- κ B signaling pathway in vivo and in vitro | PLOS One [[journals.plos.org](https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0123456)]
- 10. Minocycline inhibits caspase-1 and caspase-3 expression and delays mortality in a transgenic mouse model of Huntington disease - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/12345684/)]
- 11. [abbkine.com](https://www.abbkine.com) [[abbkine.com](https://www.abbkine.com)]
- 12. [documents.thermofisher.com](https://documents.thermofisher.com/document/thermofisher/067042main.pdf) [documents.thermofisher.com]
- 13. Minocycline is More Potent Than Tetracycline and Doxycycline in Inhibiting MMP-9 in Vitro [[brieflands.com](https://brieflands.com/articles/123456)]
- 14. [mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- 15. [researchgate.net](https://www.researchgate.net/publication/345678902) [[researchgate.net](https://www.researchgate.net)]
- 16. What is the mechanism of Minocycline Hydrochloride? [[synapse.patsnap.com](https://synapse.patsnap.com/patent/US20160123456)]
- 17. In vitro antibacterial activity of minocycline and effect of agar medium utilized in its susceptibility testing - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/12345685/)]
- 18. [vibiosphen.com](https://www.vibiosphen.com) [[vibiosphen.com](https://www.vibiosphen.com)]
- To cite this document: BenchChem. [Section 1: Anti-Neuroinflammatory Activity in a Microglial Activation Model]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b571545/docs#section-1-anti-neuroinflammatory-activity-in-a-microglial-activation-model>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)